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Compound of Interest

Compound Name: Diphenyl ether

Cat. No.: B1670733

Diphenyl ether (also known as diphenyl oxide or phenoxybenzene) is an organic compound
featuring two phenyl rings linked by an oxygen atom. First identified in the 19th century, this
simplest of the diaryl ethers has demonstrated remarkable versatility.[1] Its exceptional thermal
stability, distinct aroma, and reactive phenyl rings have cemented its role not only in industrial
processes but also as a privileged scaffold in modern medicinal chemistry.[1][2]

This guide offers a comprehensive technical overview for researchers, scientists, and drug
development professionals. It moves beyond basic data to explore the causality behind its
synthesis, reactivity, and diverse applications, providing field-proven insights into its utility.

Part 1: Molecular Structure and Spectroscopic
Profile

The chemical structure of diphenyl ether is foundational to its properties. The molecule, with
the formula (CeHs)20, consists of two planar phenyl groups connected via an oxygen atom,
resulting in a bent molecular geometry.[3][4] This arrangement allows for delocalization of
electrons across the aromatic systems, influencing its reactivity and spectroscopic behavior.

Key Identifiers:
¢ I[UPAC Name: Phenoxybenzene[5]

e CAS Number: 101-84-8[6]
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e Molecular Formula: C12H100[3]
e Molecular Weight: 170.21 g/mol [3]

Caption: Chemical structure of Diphenyl Ether (C12H100).

Spectroscopic Analysis

The structural elucidation of diphenyl ether and its derivatives relies heavily on modern

spectroscopic techniques.

 NMR Spectroscopy: Both *H and 13C NMR are used to confirm the structure. The proton
NMR spectrum shows characteristic signals in the aromatic region, while the carbon
spectrum reveals the different carbon environments in the phenyl rings.[7][8] Complex
derivatives may require 2D NMR techniques like HSQC and HMBC for unambiguous signal
assignment.[9]

o Mass Spectrometry: Electron ionization mass spectrometry (EI-MS) typically shows a
prominent molecular ion peak corresponding to its molecular weight.[10]

e Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for C-
O-C ether stretching and aromatic C-H and C=C vibrations.[6]

Part 2: Physicochemical Properties

Diphenyl ether's physical and chemical properties are key to its industrial and laboratory
applications. It exists as a colorless crystalline solid or liquid, depending on the ambient
temperature, and is notable for its pleasant, geranium-like odor.[11][12]

Table 1: Key Physicochemical Properties of Diphenyl Ether
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Property Value Source(s)
Melting Point 25-27 °C (80.3 °F) [5]

Boiling Point 259 °C (498 °F)

Density 1.073 g/mL at 25 °C [11]

Vapor Pressure <1 mmHg at 20 °C [3]

Flash Point 115 °C (239 °F) [5][13]
Autoignition Temp. 618 °C (1144 °F)

Refractive Index n20/D 1.579

| Solubility | Insoluble in water; soluble in alcohol, benzene, and diethyl ether. |[4][11] |

One of its most critical properties is its exceptional thermal stability, which allows it to be used
in high-temperature applications without significant degradation.[11][14] This stability, combined
with its liquid state over a wide temperature range, makes it an ideal heat transfer fluid.[15]

Part 3: Synthesis and Manufacturing

The primary method for synthesizing diphenyl ether is the Ullmann condensation (also known
as the Ullmann ether synthesis). This reaction involves the copper-catalyzed coupling of an
alkali metal phenoxide with an aryl halide.[15][16]

The causality behind this choice of reaction is twofold:

e Reactivity: Standard nucleophilic aromatic substitution is difficult on unactivated aryl halides.
The copper catalyst is essential for facilitating the C-O bond formation.[16]

 Availability of Precursors: The starting materials, phenol and halobenzenes like
bromobenzene or chlorobenzene, are readily available industrial chemicals.[15][17]

The reaction mechanism involves the in-situ formation of a copper(l) phenoxide species, which
then reacts with the aryl halide.[16] Industrially, diphenyl ether is also obtained as a significant
byproduct during the high-pressure hydrolysis of chlorobenzene in the production of phenol.
[14][15]
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Caption: Generalized workflow for the Ullmann synthesis of Diphenyl Ether.
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Protocol: Laboratory-Scale Ullmann Ether Synthesis

This protocol is a representative methodology for the synthesis of diphenyl ether.

Equipment Setup: A three-neck round-bottom flask equipped with a reflux condenser, a
mechanical stirrer, and a nitrogen inlet.

Reactant Charging: To the flask, add phenol (1.0 eq), potassium hydroxide (1.1 eq), and a
high-boiling solvent (e.g., pyridine or DMF).

Formation of Phenoxide: Heat the mixture under a nitrogen atmosphere to form the
potassium phenoxide salt. Water is typically removed azeotropically.

Catalyst Addition: Add a catalytic amount of a copper(l) salt, such as copper(l) iodide or
copper(l) bromide (e.g., 5-10 mol%).

Aryl Halide Addition: Slowly add bromobenzene (1.0 eq) to the reaction mixture.

Reaction: Heat the mixture to reflux (typically 150-210°C) for several hours, monitoring the
reaction progress by TLC or GC.[16]

Work-up: After cooling, dilute the mixture with water and extract with an organic solvent (e.g.,
diethyl ether or ethyl acetate).

Purification: Wash the organic layer to remove residual base and phenol. Dry the organic
phase, remove the solvent under reduced pressure, and purify the resulting crude product by
vacuum distillation to yield pure diphenyl ether.

Part 4: Chemical Reactivity

While the ether linkage itself is quite stable, the two phenyl rings are susceptible to electrophilic

aromatic substitution reactions typical of aromatic compounds.[4][15] These reactions include:

o Hydroxylation

o Nitration

e Halogenation
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» Sulfonation
» Friedel-Crafts Alkylation and Acylation

The phenoxy group (-OPh) is an ortho, para-directing activator, meaning that incoming
electrophiles will preferentially add at positions 2, 4, and 6 on the phenyl rings.

Caption: Electrophilic nitration of diphenyl ether, yielding primarily the para-substituted
product.

A notable transformation is the Ferrario reaction, where diphenyl ether reacts with elemental
sulfur in the presence of aluminum chloride to form phenoxathiin, a heterocyclic compound
used in the production of high-performance polymers like polyamides and polyimides.[15]

Part 5: Applications in Research and Drug
Development

The applications of diphenyl ether and its derivatives are extensive, ranging from bulk
industrial uses to highly specific roles in pharmacology.

o Heat Transfer Fluid: The primary industrial application is as a component of a eutectic
mixture with biphenyl (73.5% diphenyl ether, 26.5% biphenyl), commercially known as
Dowtherm A.[15] This fluid is valued for its high thermal stability and wide liquid temperature
range, making it ideal for heat transfer in chemical processing plants.[14]

e Fragrance and Flavoring: Due to its geranium-like scent, stability, and low cost, diphenyl
ether is widely used in perfumes for soaps and detergents.[14][15] It is also found naturally
in foods like muscat grapes and vanilla and is used as a flavoring ingredient.[12]

o Chemical Intermediate: It serves as a starting material for various chemical syntheses,
including the production of phenoxathiin and polybrominated diphenyl ethers (PBDES),
which were historically used as flame retardants.[15] Note: The use of many PBDES is how
restricted due to their environmental persistence and toxicity.[18][19]

The Diphenyl Ether Scaffold in Drug Discovery
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For drug development professionals, the diphenyl ether moiety is recognized as a "privileged
scaffold."[2] This means its structure is frequently found in compounds with diverse biological
activities, making it a valuable starting point for designing new therapeutic agents. Its structural
rigidity and ability to position substituents in specific spatial orientations allow for fine-tuning
interactions with biological targets.[9]

Examples of drugs and biologically active molecules containing the diphenyl ether scaffold
include:

o Antimicrobials: Triclosan is a well-known antibacterial and antifungal agent that contains a
diphenyl ether core.[1] Rational design of novel diphenyl ether derivatives continues to be
a strategy for developing new antitubercular agents that target enzymes like enoyl-acyl
carrier protein reductase.[20]

» Anti-inflammatory Agents: Non-steroidal anti-inflammatory drugs (NSAIDs) such as
Nimesulide and Fenclofenac are based on this structure.[1]

o Anticancer Agents: The multi-kinase inhibitor Sorafenib, used to treat certain types of cancer,
features a diphenyl ether linkage.[1]

» Antiviral & Antifungal Agents: The scaffold is present in various compounds explored for their
antiviral and antifungal properties.[1]

Research has shown that substituted diphenyl ethers can act as broad-spectrum platforms for
developing chemotherapeutics against bacterial pathogens like Francisella tularensis.[21]

Part 6: Safety, Handling, and Toxicology

Proper handling of diphenyl ether is crucial for laboratory and industrial safety. It is
combustible and reacts with strong oxidants.[13] On exposure to air, it can potentially form
explosive peroxides.[13]

Handling and Storage:

» Ventilation: Use in a well-ventilated area, with local exhaust if possible, to avoid inhalation of
vapors.[13]
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e Personal Protective Equipment (PPE): Wear safety glasses or goggles, chemical-resistant
gloves, and appropriate protective clothing.[13][22]

o Storage: Keep containers tightly closed in a cool, dry, and well-ventilated place, separated
from strong oxidants.[22]

o Spills: For liquid spills, absorb with an inert material like sand. For solid spills, sweep up
carefully to avoid creating dust.[13][22] Prevent the chemical from entering the environment.
[13]

Toxicological Profile:

Acute Effects: The substance is mildly irritating to the eyes, skin, and upper respiratory tract.
[13] Inhalation may cause coughing and a sore throat.[13]

o Chronic Effects: Repeated or prolonged skin contact may lead to dermatitis.[13]
» Carcinogenicity: There is no evidence that diphenyl ether is mutagenic or carcinogenic.[23]

o Environmental Hazard: Diphenyl ether is classified as very toxic to aquatic organisms with
long-lasting effects.[13][24] It is a marine pollutant and should not be released into the
environment.[13][22] Recent studies using zebrafish models have explored its genotoxic and
biochemical impacts, noting alterations in gill tissue and blood cells upon exposure.[25]

It is critical to distinguish the toxicology of diphenyl ether from its polybrominated derivatives
(PBDESs). PBDEs are persistent organic pollutants with a range of toxic effects, including
endocrine disruption and neurotoxicity, and are subject to much stricter regulation.[18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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